N-[4-[2-Ethyl-4-(3-methylphenyl)-1,3-thiazol-5-YL]-2-pyridyl]-N-methylphenylacetamide

• CAS No.: 303162-97-2
• Molecular Formula: C26H25N3OS
• Molecular Weight: 427.6 g/mol
• IUPAC Name: N-[4-[2-ethyl-4-(3-methylphenyl)-1,3-thiazol-5-yl]pyridin-2-yl]-N-methyl-2-phenylacetamide
• InChI: InChI=1S/C26H25N3OS/c1-4-23-28-25(20-12-8-9-18(2)15-20)26(31-23)21-13-14-27-22(17-21)29(3)24(30)16-19-10-6-5-7-11-19/h5-15,17H,4,16H2,1-3H3
• InChI Key: ZFOFUKFDOKDIAS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(S1)C2=CC(=NC=C2)N(C)C(=O)CC3=CC=CC=C3)C4=CC=CC(=C4)C

Description

N-[4-[2-Ethyl-4-(3-methylphenyl)-1,3-thiazol-5-YL]-2-pyridyl]-N-methylphenylacetamide is a useful research compound. Its molecular formula is C26H25N3OS and its molecular weight is 427.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (60% paraffin dispersion, 58 mg, 1.5 mmol) was added to a solution of N-[4-[2-ethyl-4-(3-methylphenyl)-1,3-thiazol-5-yl]-2-pyridyl]phenylacetamide (0.50 g, 1.2 mmol) in dimethyl sulfoxide (5 mL) and the mixture was stirred at room temperature for 1 hour. Methyl iodide (0.09 mL, 1.5 mmol) was added to this reaction solution and the mixture was stirred at room temperature for 1 hour. A 10% aqueous solution of ammonium chloride was added to the reaction mixture and the mixture was extracted with ethyl acetate. The extract was washed with a saturated aqueous solution of sodium chloride, dried and concentrated. The residue was purified by silica gel column chromatography (hexane:ethyl acetate, 7:1→4:1) and washed with hexane to obtain 0.18 g (yield 35%) of the title compound.